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For Immediate Release

This technical guide provides an in-depth overview of N-Methyllindcarpine, an aporphine
alkaloid of interest to researchers, scientists, and drug development professionals. This
document outlines its fundamental properties, and although specific experimental data is
limited, it contextualizes its potential biological significance within the broader class of
aporphine alkaloids.

Core Compound Properties

N-Methyllindcarpine is chemically identified by the following properties:

Property Value Source
CAS Number 14028-97-8 ChemicalBook
Molecular Weight 327.37 g/mol ChemicalBook

Natural Occurrence and Isolation

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15589377#bc-rfq
https://www.benchchem.com/product/b15589377/docs?utm_src=pdf-body#n-methyllindcarpine-a-technical-overview-for-researchers
https://www.benchchem.com/product/b15589377/docs?utm_src=pdf-body#n-methyllindcarpine-a-technical-overview-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-Methyllindcarpine is a naturally occurring compound found in the plant kingdom. It has
been isolated from the stem bark of Actinodaphne pruinosa, a tree belonging to the Lauraceae
family.[1][2] The genus Actinodaphne is known for producing a variety of isoquinoline alkaloids,
including other aporphines.[1][3][4][5] While a specific, detailed protocol for the isolation of N-
Methyllindcarpine is not readily available in published literature, a general workflow for the
extraction of aporphine alkaloids from plant material can be described.
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Figure 1: Generalized workflow for the isolation and identification of aporphine alkaloids from
plant sources.

Biological Activity and Potential

Direct experimental data on the biological activity of N-Methyllindcarpine is scarce. However,
the broader class of aporphine alkaloids, to which it belongs, is well-studied and exhibits a wide
range of pharmacological effects. This provides a basis for predicting the potential areas of
interest for N-Methyllindcarpine research.

Aporphine alkaloids are known to possess various biological activities, including:

» Anticancer Properties: Many aporphine alkaloids have demonstrated cytotoxic effects
against various cancer cell lines.[1][2][6] For instance, a related compound isolated from the
same plant, (+)-N-(2-Hydroxypropyl)lindcarpine, exhibited cytotoxic activity against P-388
murine leukemia cells.[1][2][6]

o Central Nervous System (CNS) Activity: Aporphine alkaloids can act as ligands for dopamine
and serotonin receptors, suggesting potential applications in neurological and psychiatric
research.[7][8]

» Anti-inflammatory and Antioxidant Effects: Extracts from Actinodaphne pruinosa, the source
of N-Methyllindcarpine, have shown significant antioxidant and anti-inflammatory activities.

[3]141(€]

The potential mechanism of action for aporphine alkaloids often involves their interaction with
various cellular targets. A simplified representation of a potential signaling pathway that could
be influenced by aporphine alkaloids is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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